Cas no 220798-42-5 (3-(hydroxymethyl)benzene-1-sulfonamide)

• Product Name: 3-(hydroxymethyl)benzene-1-sulfonamide
• CAS No: 220798-42-5
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• MDL: MFCD18825601
• CID: 244035
• PubChem ID: 23133799
• Update Time: 2025-04-19

3-(hydroxymethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,3-(hydroxymethyl)-
• 3-(hydroxymethyl)Benzenesulfonamide
• 3-hydroxymethylbenzenesulfonamide
• VKZQCTHCVNLLCL-UHFFFAOYSA-N
• A1-49825
• AKOS013568392
• AS-37405
• CS-0378714
• 220798-42-5
• DTXSID50630891
• Z1216845276
• 3-(Hydroxymethyl)benzene-1-sulfonamide
• Benzenesulfonamide, 3-(hydroxymethyl)- (9CI)
• 3(hydroxymethyl)benzenesulfonamide
• SCHEMBL185757
• FT-0711304
• EN300-214658
• MFCD18825601
• SB84981
• DA-24897
• 3-(hydroxymethyl)benzene-1-sulfonamide

• MDL： MFCD18825601
• Inchi： 1S/C7H9NO3S/c8-12(10,11)7-3-1-2-6(4-7)5-9/h1-4,9H,5H2,(H2,8,10,11)
• InChI Key： VKZQCTHCVNLLCL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(CO)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 187.03000
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 88.77000
• LogP: 1.60740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides